(3r,5r,7r)-N-([2,3'-bipyridin]-5-ylmethyl)adamantane-1-carboxamide

• IUPAC Name: N-[(6-pyridin-3-ylpyridin-3-yl)methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C22H25N3O/c26-21(22-9-16-6-17(10-22)8-18(7-16)11-22)25-13-15-3-4-20(24-12-15)19-2-1-5-23-14-19/h1-5,12,14,16-18H,6-11,13H2,(H,25,26)
• InChI Key: MCTJPAOXNIZFSI-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NCC4=CN=C(C=C4)C5=CN=CC=C5
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

The compound is a derivative of adamantane, which is a type of diamondoid and a form of carbon. Adamantane molecules are composed of three connected cyclohexane rings arranged in the “armchair” configuration. The “N-([2,3’-bipyridin]-5-ylmethyl)” part suggests the presence of a bipyridine group, which is a type of bidentate ligand often used in coordination chemistry.

Molecular Structure Analysis

The adamantane core is characterized by a rigid, cage-like structure. The bipyridine group is likely to be planar due to the sp2 hybridization of the nitrogen atoms.

Chemical Reactions Analysis

Adamantane derivatives can participate in various chemical reactions, but the exact reactions would depend on the functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Adamantane itself is a colorless, crystalline solid.

Scientific Research Applications

Medicinal Chemistry

Adamantane derivatives are known for their biological activity and are used in the design of new drugs. .

Catalyst Development

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Nanomaterials

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Drug Delivery Systems

Adamantane is used in drug delivery systems to improve the efficiency and targeting of pharmaceuticals. .

Surface Recognition

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Synthesis of Bioactive Compounds

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Mechanism of Action

The synthesis of substituted adamantanes is frequently achieved via carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives . The mechanism of formation of the adamantyl cation has been considered, in which the cation adds the olefin without activation energy and the resulting complex can form either 1-isobutylenyladamantane (unsaturated byproduct of adamantane alkylation) via deprotonation by the catalyst anion or the final product 1-isobutyladmantane via interaction .

As for the pharmacokinetics, the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the functional groups it contains. Generally, adamantane derivatives are known for their unique structural, biological, and stimulus-responsive properties , which could influence their ADME properties.

Future Directions

The future directions for research would depend on the properties and potential applications of the compound. Adamantane derivatives have been studied for their potential uses in medicinal chemistry, materials science, and other fields.